Cas no 170566-51-5 (1-Piperazineacetamide,N-[(1R)-2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl-)

1-Piperazineacetamide,N-[(1R)-2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl- structure
170566-51-5 structure
Product Name:1-Piperazineacetamide,N-[(1R)-2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl-
CAS No:170566-51-5
MF:C33H39N5O3
MW:553.694467782974
CID:176592
Update Time:2024-01-25

1-Piperazineacetamide,N-[(1R)-2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineacetamide,N-[(1R)-2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl-
    • 1-Piperazineacetamide,N-[2-[acetyl[(2-methoxyphenyl)methyl]amino]-1-(1H-indol-3-ylmethyl)ethyl]-4-phenyl-,(R)-
    • LY 303241
    • Inchi: 1S/C33H39N5O3/c1-25(39)38(22-26-10-6-9-15-32(26)41-2)23-28(20-27-21-34-31-14-8-7-13-30(27)31)35-33(40)24-36-16-18-37(19-17-36)29-11-4-3-5-12-29/h3-15,21,28,34H,16-20,22-24H2,1-2H3,(H,35,40)/t28-/m1/s1
    • InChI Key: ZCVDEBWDINFSGJ-MUUNZHRXSA-N
    • SMILES: N1(CC(N[C@H](CC2C3=C(NC=2)C=CC=C3)CN(C(C)=O)CC2=CC=CC=C2OC)=O)CCN(C2=CC=CC=C2)CC1

Computed Properties

  • Exact Mass: 553.30557

Experimental Properties

  • PSA: 80.91
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